Cas no 80141-07-7 (Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester)

• Product name: Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester
• CAS No: 80141-07-7
• MF: C₁₁H₁₃BrO₅
• MW: 305.121923208237
• CID: 706231
• PubChem ID: 13940804

Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-bromo-2,3,4-trimethoxy-, methyl ester
• methyl 6-bromo-2,3,4-trimethoxybenzoate
• MFCD26407263
• 80141-07-7
• DTXSID20552950
• AKOS027255029
• CS-0150643
• BS-17594
• C11H13BrO5
• METHYL6-BROMO-2,3,4-TRIMETHOXYBENZOATE

• MDL： MFCD26407263
• Inchi： InChI=1S/C11H13BrO5/c1-14-7-5-6(12)8(11(13)17-4)10(16-3)9(7)15-2/h5H,1-4H3
• InChI Key： FLJQTUJPNBCMPJ-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C(C(=C1)Br)C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 303.99464g/mol
• Monoisotopic Mass: 303.99464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives